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Compound of Interest

Compound Name: WAY-100635 maleate

Cat. No.: B15614879

Introduction

WAY-100635 is a chemical compound widely utilized in neuroscience research as a potent and
selective antagonist for the serotonin 5-HT1A receptor.[1][2][3] It is characterized as a "silent"
antagonist, meaning it does not have intrinsic agonist activity at this receptor.[1][2] This
property makes it an invaluable tool for elucidating the physiological and behavioral roles of the
5-HT1A receptor system. Beyond its primary target, WAY-100635 has also been identified as a
potent agonist at the dopamine D4 receptor, a characteristic that must be considered when
interpreting experimental outcomes.[3][4][5]

In vivo applications of WAY-100635 are diverse, ranging from studies on anxiety and
depression to its use as a radioligand for Positron Emission Tomography (PET) imaging to
quantify 5-HT1A receptor density in the brain.[6][7][8][9][10] Its ability to block 5-HT1A
autoreceptors on serotonergic neurons in the dorsal raphe nucleus leads to an increase in
neuronal firing and serotonin release, providing a mechanism to study the effects of enhanced
serotonergic tone.[11][12]

Mechanism of Action: Signaling Pathways

WAY-100635 primarily acts as a silent antagonist at the 5-HT1A receptor, a G-protein-coupled
receptor (GPCR) linked to the Gi/o pathway. Normally, serotonin (5-HT) binding activates this
receptor, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular
cyclic AMP (cAMP). By blocking this receptor, WAY-100635 prevents 5-HT from exerting this
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inhibitory effect. Concurrently, it acts as an agonist at the dopamine D4 receptor, which is also
Gi/o-coupled, thereby activating this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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